N'-[(2,3-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-nitrophenyl)methylidene]amino] 2,3-dimethoxybenzoate
• InChI: InChI=1S/C16H15N3O6/c1-23-13-8-4-7-12(14(13)24-2)16(20)25-18-15(17)10-5-3-6-11(9-10)19(21)22/h3-9H,1-2H3,(H2,17,18)
• InChI Key: FPFLUHKCHPLAAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)ON=C(C2=CC(=CC=C2)[N+](=O)[O-])N
• Isomeric SMILES: COC1=CC=CC(=C1OC)C(=O)O/N=C(/C2=CC(=CC=C2)[N+](=O)[O-])\N
• Molecular Formula: C16H15N3O6
• Molecular Weight: 345.31 g/mol

Description

N'-[(2,3-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide, also known as DMNB-CI, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a small molecule inhibitor that has been shown to selectively target and inhibit the activity of certain enzymes, making it a valuable tool for studying various biochemical pathways and physiological processes.

Mechanism of Action

N'-[(2,3-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide works by selectively binding to the active site of certain enzymes, inhibiting their activity and preventing them from carrying out their normal functions. It has been shown to be highly selective, targeting only specific enzymes and leaving others unaffected.
Biochemical and Physiological Effects:
N'-[(2,3-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide has been shown to have a number of biochemical and physiological effects, depending on the specific enzymes it targets. For example, it has been shown to inhibit the activity of certain protein kinases involved in cell signaling and regulation, leading to changes in cellular processes such as cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N'-[(2,3-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide is its high selectivity for certain enzymes, allowing researchers to study specific pathways and processes in greater detail. However, its selectivity can also be a limitation, as it may not be effective against all enzymes within a given pathway. Additionally, N'-[(2,3-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide can be expensive to synthesize and may require specialized equipment and expertise to use effectively.

Future Directions

There are a number of potential future directions for research involving N'-[(2,3-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide. One area of interest is in the study of cancer, where N'-[(2,3-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide has shown promise as a potential therapeutic agent. Additionally, further research is needed to better understand the specific pathways and processes affected by N'-[(2,3-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide, as well as its potential applications in other areas of scientific research.

Synthesis Methods

N'-[(2,3-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide can be synthesized using a multi-step process involving the reaction of 2,3-dimethoxybenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 3-nitrobenzenecarboximidamide. The final product is then purified using column chromatography to obtain a highly pure form of N'-[(2,3-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide.

Scientific Research Applications

N'-[(2,3-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide has been used extensively in scientific research to study various biochemical pathways and physiological processes. One of its primary applications is in the study of protein kinases, which are enzymes that play a key role in cell signaling and regulation. N'-[(2,3-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide has been shown to selectively inhibit the activity of certain protein kinases, allowing researchers to study their functions and interactions in greater detail.